Cas no 12030-85-2 (Potassium niobate)

Potassium niobate (KNbO₃) is a perovskite-type ferroelectric material known for its excellent nonlinear optical, piezoelectric, and electro-optic properties. It exhibits a high electro-optic coefficient and broad transparency range, making it suitable for applications in laser frequency doubling, optical modulators, and photonic devices. Its non-centrosymmetric crystal structure contributes to strong second-harmonic generation (SHG) efficiency. Additionally, potassium niobate demonstrates good thermal stability and low dielectric loss, advantageous for high-frequency piezoelectric transducers and sensors. The material is also lead-free, aligning with environmental regulations for electronic and optoelectronic components. Its versatility and performance make it a valuable compound in advanced optical and electronic systems.
Potassium niobate structure
Potassium niobate structure
Product Name:Potassium niobate
CAS No:12030-85-2
MF:KNbO3
MW:180.00288105011
MDL:MFCD00049651
CID:86554
PubChem ID:24878525
Update Time:2025-06-07

Potassium niobate Chemical and Physical Properties

Names and Identifiers

    • Potassium niobate
    • Potassiumniobatewhitepowder
    • Potassium niobium oxide
    • potassium,oxido(dioxo)niobium
    • r (metals basis)
    • niobate, potassium
    • niobate, octapotasium
    • niobium potassium oxide
    • potassium niobium trioxide
    • potassiumniobiumtrioxide
    • Potassium niobate (99.999%-Nb) PURATREM
    • potassium niobium oxide, puratronic
    • Potassium niobium oxide, Puratronic(R), 99.999% (metals basis)
    • Potassium columbate: (Potassium niobate)
    • potassium niobate(V)
    • MDL： MFCD00049651
    • Inchi： 1S/K.Nb.3O/q+1;;;;-1
    • InChI Key： UKDIAJWKFXFVFG-UHFFFAOYSA-N
    • SMILES： [Nb]([O-])(=O)=O.[K+]

Computed Properties

  • Exact Mass: 179.85500
  • Monoisotopic Mass: 179.855
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 49.8
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 57.2A^2

Experimental Properties

  • Color/Form: powder
  • Density: 4.640
  • Melting Point: No data available
  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • Solubility: Insoluble in water
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 57.20000
  • LogP: -0.35640
  • Solubility: dissolve in water
  • Vapor Pressure: No data available

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Amadis Chemical Company Limited
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(CAS:12030-85-2)Potassium niobate
Order Number:A1208153
Stock Status:in Stock
Quantity:50g/10g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:58
Price ($):1047.0/269.0
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Amadis Chemical Company Limited
(CAS:12030-85-2)Potassium niobate
A1208153
Purity:99%/99%
Quantity:50g/10g
Price ($):1047.0/269.0
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